Cas no 54013-03-5 (Ethyl 5-hydroxypyrazine-2-carboxylate)

• Product Name: Ethyl 5-hydroxypyrazine-2-carboxylate
• CAS No: 54013-03-5
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 1039674
• PubChem ID: 21828940
• Update Time: 2025-04-20

Ethyl 5-hydroxypyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-hydroxypyrazine-2-carboxylate
• Ethyl 5-hydroxy-2-pyrazinecarboxylate
• ethyl 6-oxo-1H-pyrazine-3-carboxylate
• AKOS016007608
• Ethyl 5-oxo-4,5-dihydropyrazine-2-carboxylate
• EN300-7827734
• Ethyl5-hydroxypyrazine-2-carboxylate
• DTXSID50618573
• AKOS017350206
• NXLBHIWYUOPXIO-UHFFFAOYSA-N
• DB-071772
• Z3235030224
• 2-carbethoxy-5-hydroxypyrazine
• 54013-03-5
• SCHEMBL197360

• Inchi： 1S/C7H8N2O3/c1-2-12-7(11)5-3-9-6(10)4-8-5/h3-4H,2H2,1H3,(H,9,10)
• InChI Key： NXLBHIWYUOPXIO-UHFFFAOYSA-N
• SMILES： O(C(C1=CNC(C=N1)=O)=O)CC

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives